4-[(5-Chloro-2-fluorobenzoyl)amino]-2-methylbenzoic acid

• IUPAC Name: 4-[(5-chloro-2-fluorobenzoyl)amino]-2-methylbenzoic acid
• InChI: InChI=1S/C15H11ClFNO3/c1-8-6-10(3-4-11(8)15(20)21)18-14(19)12-7-9(16)2-5-13(12)17/h2-7H,1H3,(H,18,19)(H,20,21)
• InChI Key: QPVBNSGOOVFKAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C2=C(C=CC(=C2)Cl)F)C(=O)O
• Molecular Formula: C15H11ClFNO3
• Molecular Weight: 307.70 g/mol

Description

4-[(5-Chloro-2-fluorobenzoyl)amino]-2-methylbenzoic acid, also known as CFMB, is a synthetic compound that has been studied for its potential use in various scientific research applications. This chemical compound is known for its unique structure, which allows it to interact with different biological systems in the body.

Mechanism of Action

The mechanism of action of 4-[(5-Chloro-2-fluorobenzoyl)amino]-2-methylbenzoic acid is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins involved in cell growth and division. 4-[(5-Chloro-2-fluorobenzoyl)amino]-2-methylbenzoic acid has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. By inhibiting this enzyme, 4-[(5-Chloro-2-fluorobenzoyl)amino]-2-methylbenzoic acid can prevent the growth and division of cancer cells.
Biochemical and Physiological Effects:
4-[(5-Chloro-2-fluorobenzoyl)amino]-2-methylbenzoic acid has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer activity, 4-[(5-Chloro-2-fluorobenzoyl)amino]-2-methylbenzoic acid has also been shown to have anti-inflammatory and antioxidant properties. These properties may make 4-[(5-Chloro-2-fluorobenzoyl)amino]-2-methylbenzoic acid useful in the treatment of other diseases, such as arthritis and cardiovascular disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[(5-Chloro-2-fluorobenzoyl)amino]-2-methylbenzoic acid for lab experiments is its high purity and stability. This makes it easy to work with and ensures consistent results. However, 4-[(5-Chloro-2-fluorobenzoyl)amino]-2-methylbenzoic acid can be difficult to synthesize in large quantities, which may limit its use in certain experiments. Additionally, 4-[(5-Chloro-2-fluorobenzoyl)amino]-2-methylbenzoic acid is not very soluble in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for 4-[(5-Chloro-2-fluorobenzoyl)amino]-2-methylbenzoic acid research. One potential direction is the development of new drugs for the treatment of cancer. 4-[(5-Chloro-2-fluorobenzoyl)amino]-2-methylbenzoic acid has shown promise in inhibiting the growth of cancer cells, and further research could lead to the development of new drugs that are more effective and have fewer side effects. Another potential direction is the use of 4-[(5-Chloro-2-fluorobenzoyl)amino]-2-methylbenzoic acid in the treatment of other diseases, such as arthritis and cardiovascular disease. Finally, further research is needed to fully understand the mechanism of action of 4-[(5-Chloro-2-fluorobenzoyl)amino]-2-methylbenzoic acid and its potential uses in various scientific research applications.

Synthesis Methods

The synthesis of 4-[(5-Chloro-2-fluorobenzoyl)amino]-2-methylbenzoic acid involves the reaction of 5-chloro-2-fluorobenzoic acid with 2-amino-4-methylbenzoic acid in the presence of a coupling agent. This reaction results in the formation of 4-[(5-Chloro-2-fluorobenzoyl)amino]-2-methylbenzoic acid as a white solid, which can be purified through recrystallization.

Scientific Research Applications

4-[(5-Chloro-2-fluorobenzoyl)amino]-2-methylbenzoic acid has been studied for its potential use in various scientific research applications. One of the most promising applications is in the development of new drugs for the treatment of cancer. 4-[(5-Chloro-2-fluorobenzoyl)amino]-2-methylbenzoic acid has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for further drug development.